3-Bromo-5-(2-hydroxy-ethylamino)-pyrazine-2-carbonitrile

• CAS RN: 440124-26-5
• Molecular Formula: C7H7BrN4O
• Molecular Weight: 243.06 g/mol
• IUPAC Name: 3-bromo-5-(2-hydroxyethylamino)pyrazine-2-carbonitrile
• InChI: InChI=1S/C7H7BrN4O/c8-7-5(3-9)11-4-6(12-7)10-1-2-13/h4,13H,1-2H2,(H,10,12)
• InChI Key: OMCZEQIPFNFVEW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C(=N1)C#N)Br)NCCO

Description

3-Bromo-5-(2-hydroxy-ethylamino)-pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C7H7BrN4O and its molecular weight is 243.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.061 g (1.00 mmol) of ethanolamine were added slowly at room temperature to a solution of 0.218 g (1.0 mmol) of the 3-bromo-5-chloro-pyrazine-2-carbonitrile and 0.264 g (2.0 mmol) of N-ethyldiisopropylamine in 15.0 ml of dioxane. The reaction mixture was stirred at room temperature for 18 hours. It was subsequently poured into 50 ml of an ice/water/sodium hydrogen carbonate mixture and extracted 3 times with 50 ml of ethylacetate. The combined ethylacetate phases were dried over magnesium sulfate and evaporated under reduced pressure. The residue formed was chromatographed on silica gel with a 100:0 to 95:5 v/v gradient of dichloromethane and methanol as the eluent giving 0.131 g (0.539 mmol, 53.9% of theory) of the 3-bromo-5-(2-hydroxy-ethylamino)-pyrazine-2-carbonitrile as yellow amorphous solid; MS: 243 (M)+.